Cas no 1208081-21-3 (2-chloro-6-methylpyridine-3-sulfonamide)

• Product name: 2-chloro-6-methylpyridine-3-sulfonamide
• CAS No: 1208081-21-3
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD15142800
• CID: 4685707
• PubChem ID: 57361934

2-chloro-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-METHYL-PYRIDINE-3-SULFONIC ACID AMIDE
• 2-chloro-6-methylpyridine-3-sulfonamide
• SBB093761
• 2-Chloro-6-methylpyridine-3-sulfonic acid amide

• MDL： MFCD15142800
• Inchi： 1S/C6H7ClN2O2S/c1-4-2-3-5(6(7)9-4)12(8,10)11/h2-3H,1H3,(H2,8,10,11)
• InChI Key： FZTKELGLLVEETP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 383.2±52.0 °C at 760 mmHg
• Flash Point: 185.5±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-chloro-6-methylpyridine-3-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-chloro-6-methylpyridine-3-sulfonamide

2-Chloro-6-methylpyridine-3-sulfonamide (CAS No. 1208081-21-3): A Comprehensive Overview of Its Properties and Applications

2-Chloro-6-methylpyridine-3-sulfonamide (CAS No. 1208081-21-3) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and sulfonamide functional group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C6H7ClN2O2S, combines a chloro-substituted methylpyridine core with a sulfonamide moiety, offering a balance of lipophilicity and hydrogen-bonding potential.

In recent years, the demand for 2-chloro-6-methylpyridine-3-sulfonamide has surged due to its role in the synthesis of biologically active molecules. Researchers are particularly interested in its application for designing enzyme inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s chloro and sulfonamide groups provide reactive sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

From an industrial perspective, CAS 1208081-21-3 is often utilized in the development of crop protection agents. Its structural features contribute to the efficacy of herbicides and fungicides, addressing the growing need for sustainable agricultural solutions. This aligns with current trends in green chemistry, where researchers seek to minimize environmental impact while maximizing yield. The compound’s stability under various conditions also makes it a reliable candidate for formulation studies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 2-chloro-6-methylpyridine-3-sulfonamide. Purity and yield optimization are critical for its commercial production, with manufacturers focusing on scalable and cost-effective synthetic routes. Recent advancements in catalysis have further improved the efficiency of its synthesis, reducing waste and energy consumption.

The compound’s safety profile and regulatory status are also topics of interest. While 2-chloro-6-methylpyridine-3-sulfonamide is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety. Its compatibility with biodegradation pathways is under investigation, reflecting the broader shift toward eco-friendly chemical design.

In summary, 2-chloro-6-methylpyridine-3-sulfonamide (CAS No. 1208081-21-3) represents a pivotal building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable structure and functional diversity. As research continues to uncover new uses, this compound is poised to remain a key player in innovation across multiple industries.